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Compound of Interest

Compound Name: 4-Piperidin-1-ylbenzonitrile

Cat. No.: B072181

An In-depth Technical Guide to the Physicochemical Properties of 4-Piperidin-1-ylbenzonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical compounds is fundamental. This guide provides
a detailed overview of the melting and boiling points of 4-Piperidin-1-ylbenzonitrile (CAS No.
1204-85-9), complete with experimental protocols for their determination.

Physicochemical Data of 4-Piperidin-1-ylbenzonitrile

The accurate determination of melting and boiling points is crucial for the identification, purity
assessment, and handling of chemical substances. Below is a summary of the available data
for 4-Piperidin-1-ylbenzonitrile.

Property Value Source
Melting Point 51-53°C [1]
Boiling Point 349.9 + 25.0 °C (Predicted) [2]
Boiling Point No information available [1]

Note: The provided boiling point is a predicted value and should be confirmed by experimental
analysis. One source explicitly states that no information is available for the boiling point.
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Experimental Protocols

Accurate and reproducible data rely on standardized experimental procedures. The following
sections detail the methodologies for determining the melting and boiling points of a solid
organic compound like 4-Piperidin-1-ylbenzonitrile.

Melting Point Determination

The capillary method is a common and reliable technique for determining the melting point of a
crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the sample of 4-Piperidin-1-ylbenzonitrile is completely dry
and finely powdered. A small amount of the sample is ground to a fine powder using a mortar
and pestle.[3]

» Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the solid into
the sealed end.[4] The sample should be packed to a height of 2-3 mm.[4]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[4][5]

e Initial Rapid Determination (Optional but Recommended): A preliminary rapid heating can be
performed to get an approximate melting range.
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e Accurate Determination: For an accurate measurement, the apparatus is heated at a slow,
controlled rate, typically 1-2 °C per minute, as the temperature approaches the expected
melting point.

o Observation and Recording: The sample is observed through the magnifying eyepiece. The
temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range. The temperature at which the entire sample becomes a clear liquid is
recorded as the end of the melting range.

Boiling Point Determination

For determining the boiling point of a small quantity of liquid (or a melted solid), the Thiele tube
method is often employed.

Apparatus:

Thiele tube

Thermometer

Small test tube or fusion tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath liquid
Procedure:

e Sample Preparation: A small amount (a few milliliters) of the liquid sample (melted 4-
Piperidin-1-ylbenzonitrile) is placed into a small test tube.[6]

o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end downwards.[6][7]

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
thread, ensuring the sample is level with the thermometer bulb.[6][7] This assembly is then
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clamped and immersed in the Thiele tube containing mineral oil, making sure the heating oll
level is above the sample level.[6][7]

e Heating: The side arm of the Thiele tube is gently heated.[6] The shape of the tube allows for
convection currents to maintain a uniform temperature in the oil bath.

o Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Heating is continued until a continuous and rapid stream of
bubbles is observed.[6][7]

e Recording the Boiling Point: The heat source is then removed, and the apparatus is allowed
to cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter
the capillary tube is recorded as the boiling point of the substance.[6] This is the point where
the vapor pressure of the substance equals the atmospheric pressure.

Workflow for Physicochemical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
melting and boiling points of a chemical compound.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 1204-85-9,4-(Piperidin-1-yl)benzonitrile-AccelaChem|AccelaChemBio|Accela design,
synthesis, manufacture and market advanced R&D chemicals;FiRH: (L) BIRAT
[accelachem.com]

o 3. westlab.com [westlab.com]

e 4. chem.libretexts.org [chem.libretexts.org]

» 5. Determination of Melting Point [wiredchemist.com]
e 6. vijaynazare.weebly.com [vijaynazare.weebly.com]
e 7. chem.libretexts.org [chem.libretexts.org]

« To cite this document: BenchChem. [4-Piperidin-1-ylbenzonitrile melting point and boiling
point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072181#4-piperidin-1-ylbenzonitrile-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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